Overview
Description
AB-PINACA pentanoic acid metabolite-d4 (CRM) is intended for use as an internal standard for the quantification of AB-PINACA pentanoic acid metabolite by GC- or LC-mass spectrometry (MS). AB-PINACA is a synthetic cannabinoid (CB) that has been identified in illegal herbal products. AB-PINACA pentanoic acid metabolite is an expected compound produced by phase I metabolism of AB-PINACA in vivo, based on the metabolism of comparable alkylindole CBs. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications. Cayman Chemical products containing Certified Reference Material (CRM) in the name are highly qualified materials manufactured and tested to meet ISO/IEC 17025 and ISO Guide 34 international guidelines for reference materials. These materials are tested using validated analytical methods on qualified instrumentation to ensure traceability to SI units of measure. Cayman’s CRMs are tested for Homogeneity and Stability and are provided with a certificate stating the CRM property value(s) along with the combined uncertainty of the property value(s).

Scientific Research Applications
Metabolic Profiling and Metabolite Identification
AB-PINACA and its analogs have been a subject of extensive metabolic profiling. Research indicates that these synthetic cannabinoids undergo various biotransformations resulting in numerous metabolites, including AB-PINACA pentanoic acid. These transformations involve processes like carboxamide hydrolysis, hydroxylation, ketone formation, carboxylation, and epoxide formation with subsequent hydrolysis. The identification of these metabolites is crucial for understanding the pharmacokinetics and for the detection of these substances in clinical and forensic cases. For instance, one study identified 23 metabolites of AB-PINACA, indicating a complex metabolic pathway that includes hydrolysis to AB-PINACA carboxylic acid, carbonyl-AB-PINACA, and hydroxypentyl AB-PINACA, primarily in the 4-position (Wohlfarth et al., 2015).
Metabolite Profiling in Alternative Biological Matrices
In addition to standard biological matrices like blood and urine, metabolite profiling of AB-PINACA has been extended to solid tissues such as the lung, liver, and kidney. This approach is particularly useful in forensic investigations where traditional biological specimens may not be available. For instance, a study compared the relative peak intensities of in vivo metabolites of AB-PINACA in lung, liver, kidney, and urine specimens collected at the autopsy of an abuser with its in vitro metabolites in human hepatocytes. The findings revealed that a variety of metabolites, produced by terminal amide hydrolysis to carboxylic acid, hydroxylation, carbonyl formation, and/or glucuronidation, could be detected in these solid tissues, providing crucial information for postmortem analysis (Minakata et al., 2020).
Pharmacological Profiling of Metabolites
The pharmacological activity of AB-PINACA and its metabolites is another area of significant interest. Studies have synthesized and characterized the major metabolites of synthetic cannabinoids like AB-PINACA and investigated their pharmacological activity. For instance, research has indicated that metabolites that do not contain a carboxylic acid functionality retained potent activity at cannabinoid receptors. This suggests that the metabolites of synthetic cannabinoids might contribute to the overall pharmacological profile of these drugs, which is crucial for understanding their effects and potential toxicity (Longworth et al., 2017).
Metabolite as Biomarkers in Toxicological Analysis
The identification and profiling of metabolites like AB-PINACA pentanoic acid are critical for toxicological analysis, especially in the context of drug abuse. The presence and concentration of these metabolites in biological specimens can serve as biomarkers for the intake of synthetic cannabinoids. This is vital for both clinical management of intoxication cases and for forensic investigations. For instance, the detection of specific metabolites in urine or blood can confirm the consumption of particular synthetic cannabinoids, aiding in the diagnosis and legal proceedings (Carlier et al., 2017).
